Cas no 129177-01-1 (12-Octadecenoic acid,11-methyl-)

• Product Name: 12-Octadecenoic acid,11-methyl-
• CAS No: 129177-01-1
• MF: C₁₉H₃₆O₂
• MW: 296.487946510315
• CID: 212736
• PubChem ID: 6443996
• Update Time: 2025-04-19

12-Octadecenoic acid,11-methyl- Chemical and Physical Properties

Names and Identifiers

• 12-Octadecenoic acid,11-methyl-
• 11-methyloctadec-12-enoic acid
• 11-methyloctadeca-12-enoic acid
• (12E)-11-methyloctadec-12-enoic acid
• 11-Modca
• 11-methyl-12E-octadecenoic acid
• LMFA01020386
• (E)-11-methyloctadec-12-enoic acid
• 129177-01-1
• (E)-11-Methyl-12-octadecenoic acid
• 18:1(12E)(11Me)
• CHEBI:196583
• SCHEMBL15327000

• Inchi： 1S/C19H36O2/c1-3-4-5-9-12-15-18(2)16-13-10-7-6-8-11-14-17-19(20)21/h12,15,18H,3-11,13-14,16-17H2,1-2H3,(H,20,21)/b15-12+
• InChI Key： ATAFFFIQYLMZPZ-NTCAYCPXSA-N
• SMILES： OC(CCCCCCCCCC(C)/C=C/CCCCC)=O

Computed Properties

• Exact Mass: 296.27168
• Monoisotopic Mass: 296.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 7.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.896
• Boiling Point: 408.1°Cat760mmHg
• Flash Point: 304.9°C
• Refractive Index: 1.466
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids